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Compound of Interest

Compound Name: 2-(bromomethyl)-6-nitroPyridine

CAS No.: 83004-08-4

Cat. No.: B2853966

Get Quote

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed

this resource to provide drug development professionals and researchers with a

comprehensive, causality-driven guide to handling 2-(bromomethyl)-6-nitropyridine. While

this compound is a highly valuable electrophilic building block in medicinal chemistry, its nature

as a severe lachrymator and alkylating agent requires rigorous operational discipline.

This guide moves beyond basic safety data sheets by explaining the causality behind each

protocol, ensuring your workflows are safe, scientifically sound, and self-validating.

Physicochemical Properties & Quantitative Data
Understanding the physical properties of 2-(bromomethyl)-6-nitropyridine is the first step in

predicting its behavior in the laboratory environment.
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Property Value
Clinical / Handling
Implication

CAS Number 83004-08-4[1]
Unique identifier for safety

tracking and procurement.

Molecular Weight 217.02 g/mol [1]
Used for precise stoichiometric

quenching calculations.

LogP 1.88[1]

Highly lipophilic; readily

penetrates standard single-

layer nitrile gloves.

Storage Temperature 2-8°C (Dry, Dark)[1]
Prevents thermal degradation,

photolysis, and polymerization.

GHS Classification Skin Corr. 1B, Eye Dam. 1
Causes severe skin burns and

irreversible eye damage.

Specific Hazard Lachrymator[2]

Requires strict engineering

controls (fume hood) and

active quenching.

Biological Mechanism of Lachrymation
To understand why strict handling is required, we must look at the biological causality.

Lachrymators like 2-(bromomethyl)-6-nitropyridine do not merely "irritate" tissue; they

covalently modify it. The electrophilic bromomethyl group undergoes rapid

alkylation with nucleophilic cysteine residues on TRPA1 ion channels located in corneal and
respiratory nerve endings. This triggers a massive calcium influx, leading to depolarization and
the severe pain/tearing reflex.
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Fig 1. TRPA1 receptor activation pathway by electrophilic bromomethyl lachrymators.

Troubleshooting & FAQs
Q1: My researchers are experiencing eye irritation even when weighing the reagent inside a

chemical fume hood. What is the root cause and how do we fix it? A:Causality: 2-
(Bromomethyl)-6-nitropyridine has a high vapor pressure relative to its human sensory

threshold. Even microgram quantities of dust or vapor escaping the sash boundary will trigger

lachrymation[2]. Furthermore, researchers often contaminate the outside of their gloves and

unknowingly transfer the alkylating agent to the sash handle, their lab coats, or the surrounding

air[3]. Solution: Implement a "glove-shedding" protocol. Weigh the material in a closed, tared

vial inside the hood. Do not remove the vial until it is sealed. Before touching the sash to lower

it, the outer layer of double-gloves must be removed and disposed of inside the hood[3].

Q2: During the aqueous workup, the extraction mixture suddenly became highly lachrymatory.

Why did this happen, and how can we prevent it? A:Causality: Unreacted 2-(bromomethyl)-6-
nitropyridine was left in the organic phase. Standard aqueous washes (like brine or water) do

not hydrolyze the sterically hindered bromomethyl group fast enough. When the separatory
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funnel is vented, the aerosolized unreacted lachrymator is expelled into the hood and

surrounding air. Solution: You must perform an active, nucleophilic quench before extraction.

Adding a soft nucleophile like aqueous sodium thiosulfate (

) or an amine (e.g., ethanolamine) converts the volatile, lipophilic lachrymator into a water-
soluble, non-volatile Bunte salt or ammonium species, permanently neutralizing the hazard.

Q3: The reagent has turned dark brown and reaction yields are dropping. Is it degrading?

A:Causality: Yes. The nitro group on the pyridine ring is photolytically sensitive, and the

bromomethyl group is prone to moisture-driven hydrolysis (yielding the hydroxymethyl pyridine

and HBr). The generation of HBr autocatalyzes further degradation and polymerization.

Solution: Store the reagent strictly at 2-8°C in a dry, dark environment (amber vial or foil-

wrapped) under an inert atmosphere (Argon/Nitrogen)[1].

Self-Validating Experimental Protocol: Safe
Handling & Quenching
To ensure absolute safety and scientific integrity, follow this self-validating workflow. Every step

contains a built-in verification mechanism to confirm success before proceeding to the next

phase.
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Fig 2. Self-validating experimental workflow for lachrymator handling.

Step-by-Step Methodology
Step 1: Engineering Controls & PPE Setup

Action: Verify fume hood face velocity is between 80-120 FPM. Don appropriate PPE:

Chemical-resistant goggles (not just safety glasses), a full-length face shield, a chemically

resistant lab coat, and double nitrile gloves[2].

Self-Validation: Tape a small piece of tissue paper to the bottom of the sash. If it pulls inward

steadily, negative pressure is confirmed.

Step 2: Reagent Transfer & Reaction
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Action: Keep the reagent vial inside the fume hood at all times. Do not breathe dusts or

mists[2]. Weigh the reagent in a closed, tared vial.

Causality: The LogP of 1.88 indicates high lipophilicity, allowing it to permeate single-layer

nitrile gloves over time. Double-gloving ensures a sacrificial outer layer can be removed

immediately if contaminated.

Step 3: In-Situ Nucleophilic Quenching

Action: Add 5-10 molar equivalents of 1M aqueous Sodium Thiosulfate (

) or 10% Ethanolamine directly to the reaction mixture. Stir vigorously for 30-60 minutes.

Self-Validation: Perform a TLC or LCMS check of the organic layer. The complete

disappearance of the 2-(bromomethyl)-6-nitropyridine starting material peak confirms the

quench is successful. Do not remove the mixture from the hood until this is validated.

Step 4: Decontamination & Waste Segregation

Action: Wipe down all hood surfaces with a mild detergent and rinse twice with water[3].

Submerge all contaminated glassware in a dedicated base bath (e.g., KOH/Isopropanol)

inside the hood to destroy residual traces before washing at the sink.

Waste: Dispose of all solid waste (gloves, wipes) in a sealed, designated hazardous waste

container marked "Lachrymator/Alkylating Agent"[3].

References
ChemScene. "83004-08-4 | 2-(Bromomethyl)-6-nitropyridine - ChemScene".
Avantor Sciences / TCI America. "SAFETY DATA SHEET: 3-(Bromomethyl)pyridine
Hydrobromide".
MilliporeSigma. "SAFETY DATA SHEET: 3-(Bromomethyl)pyridine hydrobromide".
University of Michigan-Dearborn. "Particularly Hazardous Substances Laboratory Standard
Operating Procedure (SOP)".

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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